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Compound of Interest

Methyl 1-methylpiperidine-2-
Compound Name:
carboxylate

Cat. No.: B168061

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 1-methylpiperidine-2-
carboxylate, a key intermediate in organic synthesis. This document outlines its chemical
identity, physicochemical properties, and detailed experimental protocols for its synthesis.

Chemical Identity and Structure

Methyl 1-methylpiperidine-2-carboxylate is a substituted piperidine derivative. The piperidine
ring is a saturated six-membered heterocycle containing a nitrogen atom. In this compound, the
nitrogen atom is substituted with a methyl group at the 1-position, and a methyl ester group is
attached at the 2-position.

e CAS Number: 1690-74-0[1][2]
e Molecular Formula: CsH1sNOz[1]
o |[UPAC Name: methyl 1-methylpiperidine-2-carboxylate[1]

e Synonyms: 1-methyl-piperidine-2-carboxylic acid methyl ester, 2-Piperidinecarboxylic acid, 1-
methyl-, methyl ester[1]

The chemical structure can be represented by the following SMILES string:
CN1CCCCC1C(=0)0C[1]
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Physicochemical Properties

A summary of the key quantitative data for Methyl 1-methylpiperidine-2-carboxylate is
presented in the table below. These properties are essential for understanding the compound's
behavior in various experimental and industrial settings.

Property Value Source
Molecular Weight 157.21 g/mol PubChem[1]
Monoisotopic Mass 157.110278721 Da PubChem[1]
XLogP3 1.1 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor

Count 3 PubChem
Rotatable Bond Count 2 PubChem
Exact Mass 157.110278721 Da PubChem[1]
Topological Polar Surface Area  29.5 A2 PubChem[1]
Heavy Atom Count 11 PubChem
Complexity 147 PubChem

Physical Description

Light yellow liquid

NINGBO INNO PHARMCHEM

CO.,LTD.

Experimental Protocols

The synthesis of Methyl 1-methylpiperidine-2-carboxylate can be achieved through various
routes. A common method involves the N-methylation of a piperidine-2-carboxylic acid
derivative, followed by esterification. An illustrative experimental protocol for a similar
compound, which can be adapted, is detailed below.

Synthesis of Methyl 1-methylpiperidine-4-carboxylate (lllustrative Protocol)[3]
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This protocol describes the synthesis of the 4-carboxylate isomer and provides a practical
example of the chemical transformations involved.

Materials:

1-methylisonipecotic acid hydrochloride (1 mol)

Methanol (350 mL, 8 equivalents)

Thionyl chloride (1.55 equivalents)

Sodium carbonate

Methylene chloride

Ice-salt bath

Procedure:

A solution of 1-methylisonipecotic acid hydrochloride in methanol is prepared in a suitable
reaction vessel.

e The solution is cooled to -10°C using an ice-salt bath.

» Thionyl chloride is added dropwise to the stirred solution over a period of 1 hour, maintaining
the temperature at -10°C.

» After the addition is complete, the ice-salt bath is removed, and the reaction mixture is
allowed to warm to 40°C.

e The reaction is held at 40°C for 2 hours.

e The solution is then neutralized to a pH of approximately 8 with the addition of sodium
carbonate.

e The product is extracted from the aqueous solution using methylene chloride.

e The organic layer (methylene chloride solution) is dried over an appropriate drying agent.
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e The solvent is removed by evaporation to yield the final product, Methyl 1-methylpiperidine-
4-carboxylate, as a clear liquid.

Expected Yield: 87%[3]

Synthesis Workflow Visualization

The following diagram illustrates a generalized workflow for the synthesis of Methyl 1-
methylpiperidine-2-carboxylate, highlighting the key steps of N-methylation and
esterification.

Piperidine-2-carboxylic
acid derivative

N-methylation

Reagent:
Methanol,
1-Methylpiperidine-2- Acid catalyst R Esterification Methyl 1-methylpiperidine-
carboxylic acid (e.g., with Methanol) 2-carboxylate

Click to download full resolution via product page

Caption: Generalized synthesis workflow for Methyl 1-methylpiperidine-2-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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